molecular formula C23H40O3S B8475823 5-(Octadecyloxy)thiophene-2-carboxylic acid CAS No. 62071-14-1

5-(Octadecyloxy)thiophene-2-carboxylic acid

Cat. No.: B8475823
CAS No.: 62071-14-1
M. Wt: 396.6 g/mol
InChI Key: CXXVSEMZXWJOIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(Octadecyloxy)thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C23H40O3S and its molecular weight is 396.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

62071-14-1

Molecular Formula

C23H40O3S

Molecular Weight

396.6 g/mol

IUPAC Name

5-octadecoxythiophene-2-carboxylic acid

InChI

InChI=1S/C23H40O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-26-22-19-18-21(27-22)23(24)25/h18-19H,2-17,20H2,1H3,(H,24,25)

InChI Key

CXXVSEMZXWJOIB-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCCCCCOC1=CC=C(S1)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

When in Example 2, 1-bromooctadecane is substituted for 1-bromohexadecane, 2-octadecyloxythiophene is obtained. A mixture of 35.3 g (0.1 mole) of 2-octadecyloxythiophene and 12.3 g (0.12 mole) of acetic anhydride is cooled in an ice bath. While rapidly stirring this mixture, 1.4 g of boron trifluoride etherate is added, and the mixture is heated to 100° C with stirring for 1 hour after which it is cooled to room temperature. Ice water is added, and the mixture is extracted with chloroform. The chloroform solution is evaporated to dryness under reduce pressure to give 2-acetyl-5-octadecyloxythiophene. In 500 ml of 10% aqueous potassium hydroxide 2-acetyl-5-octadecyloxythiophene is combined with 35.0 g (0.6 mole) of lithium hypochlorite. The mixture is stirred vigorously on a steam bath overnight, then allowed to cool to room temperature and extracted with ether. The aqueous extract is acidified with hydrochloric acid to precipitate 5-octadecyloxy-2-thiophenecarboxylic acid.
Quantity
35 g
Type
reactant
Reaction Step One
Name
potassium hydroxide 2-acetyl-5-octadecyloxythiophene
Quantity
500 mL
Type
reactant
Reaction Step Two

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